Cas no 1807262-22-1 (Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)benzoate
• CAS No: 1807262-22-1
• MF: C₁₁H₆F₅NO₃
• MW: 295.162260532379
• CID: 4952909
• Update Time: 2025-05-19

Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H6F5NO3/c1-19-10(18)8-5(4-17)2-6(20-11(14,15)16)3-7(8)9(12)13/h2-3,9H,1H3
• InChI Key： XXRZYMAXEGHYCW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C#N)C=1C(=O)OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)benzoate

Comprehensive Overview of Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)benzoate (CAS No. 1807262-22-1)

Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)benzoate (CAS No. 1807262-22-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and advanced material science. This compound, characterized by its unique cyano, difluoromethyl, and trifluoromethoxy functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel crop protection agents and bioactive molecules.

The structural complexity of Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)benzoate (CAS No. 1807262-22-1) contributes to its versatility. The presence of fluorine atoms in the molecule enhances its stability and lipophilicity, which are critical factors in drug design and agrochemical formulations. Recent studies have highlighted its role in the synthesis of fluorinated heterocycles, a class of compounds widely used in modern medicinal chemistry. This aligns with the growing demand for sustainable chemistry solutions and green synthesis methods, topics that are currently trending in scientific discussions.

One of the most frequently searched questions related to this compound is: "What are the applications of Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)benzoate in agrochemicals?" The answer lies in its ability to act as a key building block for pesticide intermediates. The trifluoromethoxy group in particular is known to improve the bioactivity of agrochemicals, making them more effective at lower doses. This is especially relevant in the context of precision agriculture, where reducing environmental impact while maintaining efficacy is a top priority.

Another hot topic in the scientific community is the use of fluorinated compounds in drug discovery. Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)benzoate (CAS No. 1807262-22-1) has shown promise in the development of small-molecule inhibitors targeting specific enzymes or receptors. Its cyano group can participate in hydrogen bonding interactions, which is crucial for binding affinity in biological systems. This has led to increased interest in its potential for treating metabolic disorders and inflammatory diseases, areas where fluorinated compounds have demonstrated significant advantages.

From a synthetic chemistry perspective, the compound's multifunctional nature allows for diverse chemical transformations. Researchers often explore its reactivity under various conditions, such as catalytic cross-coupling reactions or nucleophilic substitutions. These studies are not only academically intriguing but also have practical implications for process optimization in industrial settings. The ability to scale up the synthesis of such complex molecules efficiently is a recurring theme in chemical engineering forums and patent literature.

Environmental considerations are also driving innovation around this compound. With stricter regulations on chemical waste management, scientists are investigating greener synthetic routes for Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)benzoate (CAS No. 1807262-22-1). This includes the use of biocatalysts or microwave-assisted synthesis, which can reduce energy consumption and byproduct formation. Such approaches resonate with the broader push toward circular economy principles in the chemical industry.

In analytical chemistry, the characterization of this compound presents unique challenges due to its polyfluorinated structure. Advanced techniques like NMR spectroscopy (particularly 19F-NMR) and high-resolution mass spectrometry are essential for confirming its purity and structure. These analytical methods are frequently discussed in research publications and method development studies, reflecting the compound's complexity and the need for precise quality control in its production.

The commercial availability of Methyl 2-cyano-6-difluoromethyl-4-(trifluoromethoxy)benzoate (CAS No. 1807262-22-1) has expanded in recent years, catering to the growing demand from contract research organizations and pharmaceutical companies. Suppliers often highlight its high purity grade and custom synthesis options, addressing the specific needs of different research applications. This commercial aspect is particularly relevant for professionals searching for reliable chemical suppliers or bulk purchase information.

Looking ahead, the scientific community anticipates further discoveries involving this compound, especially in structure-activity relationship studies and molecular modeling. Its unique combination of functional groups offers numerous possibilities for chemical diversification, making it a valuable tool for lead compound optimization in drug discovery pipelines. As research continues, we can expect to see more patent applications and peer-reviewed publications featuring this intriguing molecule.